Cas no 89896-76-4 (1-(3-methylcyclobutyl)ethan-1-one)

• Product Name: 1-(3-methylcyclobutyl)ethan-1-one
• CAS No: 89896-76-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD24690990
• CID: 712449
• PubChem ID: 45085021
• Update Time: 2025-04-19

1-(3-methylcyclobutyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-methylcyclobutyl)-
• Ketone, methyl 3-methylcyclobutyl (7CI)
• 1-(3-methylcyclobutyl)ethan-1-one
• 1-[(1r,3s)-3-methylcyclobutyl]ethan-1-one
• 1-(3-methylcyclobutyl)ethanone
• 1-[(1s,3r)-3-methylcyclobutyl]ethan-1-one
• AT40112
• SCHEMBL765770
• SCHEMBL14534528
• EN300-7013442
• 42809-13-2
• AT40011
• TRANS-3-METHYLCYCLOBUTYL)ETHAN-1-ONE
• EN300-2967373
• Ethanone, 1-(3-methylcyclobutyl)-, trans- (9CI)
• EN300-7318095
• 89896-76-4
• SCHEMBL10208161
• 42809-12-1

• MDL： MFCD24690990
• Inchi： 1S/C7H12O/c1-5-3-7(4-5)6(2)8/h5,7H,3-4H2,1-2H3
• InChI Key： GSEDIGOXQBKALA-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC(C)C1

Computed Properties

• Exact Mass: 112.089
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 140 - 140.5 °C
• LogP: 1.62150

1-(3-methylcyclobutyl)ethan-1-one Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones